Cas no 1260384-24-4 (3-Acetyl-5-chloro-4-azaindole)

• Product Name: 3-Acetyl-5-chloro-4-azaindole
• CAS No: 1260384-24-4
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD18380979
• CID: 4781972
• Update Time: 2025-08-02

3-Acetyl-5-chloro-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-5-chloro-4-azaindole
• 1-(5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-yl)ethan-1-one

• MDL： MFCD18380979
• Inchi： 1S/C9H7ClN2O/c1-5(13)6-4-11-7-2-3-8(10)12-9(6)7/h2-4,11H,1H3
• InChI Key： JLPYMLPFYACJFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C(C)=O)=CN2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8

Additional information on 3-Acetyl-5-chloro-4-azaindole

3-Acetyl-5-chloro-4-azaindole (CAS No. 1260384-24-4): A Comprehensive Overview

3-Acetyl-5-chloro-4-azaindole is a heterocyclic compound with the CAS registry number 1260384-24-4, belonging to the class of azaindoles. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of an azaindole core, which is a six-membered ring fused with a five-membered ring containing one nitrogen atom, along with substituents at positions 3 and 5: an acetyl group (-COCH₃) and a chlorine atom (Cl), respectively.

The synthesis of 3-Acetyl-5-chloro-4-azaindole involves a series of carefully designed reactions, often starting from indole derivatives or through cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research and development purposes. The structural versatility of azaindoles allows for further functionalization, enabling the exploration of diverse chemical properties and biological activities.

One of the most promising areas of research involving 3-Acetyl-5-chloro-4-azaindole is its potential as a lead compound in drug discovery. Azaindoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted the ability of 3-Acetyl-5-chloro-4-azaindole to modulate key cellular pathways involved in cancer progression, such as the PI3K/AKT/mTOR signaling pathway. This makes it a valuable candidate for the development of targeted therapies against various malignancies.

In addition to its pharmacological applications, 3-Acetyl-5-chloro-4-azaindole has also been investigated for its electronic properties, which make it a suitable candidate for use in organic electronics. The presence of electron-withdrawing groups like the acetyl and chlorine substituents can influence the compound's conductivity and stability, potentially making it useful in applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Ongoing research is focused on optimizing its electronic characteristics through structural modifications.

The chemical stability and reactivity of 3-Acetyl-5-chloro-4-azaindole are also areas of active investigation. Studies have shown that the compound exhibits moderate thermal stability, with decomposition occurring at temperatures above 200°C under inert conditions. Its reactivity towards nucleophilic substitution and electrophilic aromatic substitution reactions has been explored, providing insights into its potential as an intermediate in more complex synthetic routes.

From an analytical standpoint, the characterization of 3-Acetyl-5-chloro-4-azaindole has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have enabled precise determination of its molecular structure and purity, ensuring reliability in experimental results. Furthermore, computational chemistry tools have been employed to predict the compound's electronic structure and reactivity, aiding in the design of novel derivatives.

Looking ahead, the continued exploration of 3-Acetyl